4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzaldehyde

• IUPAC Name: 4-(4-chlorophenyl)sulfanyl-3-nitrobenzaldehyde
• InChI: InChI=1S/C13H8ClNO3S/c14-10-2-4-11(5-3-10)19-13-6-1-9(8-16)7-12(13)15(17)18/h1-8H
• InChI Key: VWXMGEQTGZRDOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1SC2=C(C=C(C=C2)C=O)[N+](=O)[O-])Cl
• Molecular Formula: C13H8ClNO3S
• DSSTOX Substance ID: DTXSID20370959
• Molecular Weight: 293.73 g/mol
• CAS RN: 270262-96-9

Description

4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzaldehyde (4-CPSNB) is a synthetic compound that has been used for a variety of scientific research applications, including drug development, biochemistry, and physiology. It has a unique chemical structure that allows it to interact with a wide range of biological molecules and systems, giving it potential for a variety of applications.

Scientific Research Applications

Transparent Polyimides

• High Refractive Index and Small Birefringence : Transparent aromatic polyimides synthesized from thiophenyl-substituted benzidines, including derivatives similar to "4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzaldehyde," exhibit high refractive indices and small birefringences, along with good thermomechanical stabilities. These properties make them suitable for optical applications (Tapaswi et al., 2015).

Solid-State Photoreactions

• Photoreaction Products : The solid-state photoreaction of nitrobenzaldehydes with indole, related to the compound of interest, results in specific products, highlighting a dual pathway from an intermediate. This has implications for the synthesis of complex organic molecules (Meng et al., 1994).

Chemiluminescence Applications

• Base-induced Chemiluminescence : Sulfanyl-substituted bicyclic dioxetanes derived from similar compounds show thermally stable chemiluminescence under base-induced decomposition, suggesting potential applications in analytical chemistry and bioimaging (Watanabe et al., 2010).

Synthesis and Reactions

• Sulfanyl-, Sulfinyl-, and Sulfonyl-substituted Compounds : The synthesis of these compounds from derivatives of "4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzaldehyde" highlights their utility in creating bicyclic dioxetanes and exploring their chemiluminescence properties. This underscores the compound's versatility in synthetic organic chemistry (Modrzejewska & Wojciechowski, 2005).

Nitrobenzaldehydes Synthesis Optimization

• Improved Yields in Microreactors : The synthesis of nitrobenzaldehydes from benzyl alcohol demonstrates an efficient continuous flow process in microreactors, offering a safer and more efficient method for producing these compounds at an industrial scale (Russo et al., 2017).